Lithium dichromate

Specification

• CAS No.: 13843-81-7
• Molecular Formula: Li2Cr2O7; Cr2Li2O7
• Molecular Weight: 229.9 g/mol
• IUPAC Name: dilithium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/2Cr.2Li.7O/q;;2*+1;;;;;;2*-1
• Standard InChI Key: GLGSRACCZFMWDT-UHFFFAOYSA-N
• SMILES: [Li+].[Li+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Canonical SMILES: [Li+].[Li+].[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Boiling Point: Decomposes 368.6° F (USCG, 1999)
• Melting Point: 266 °F (USCG, 1999)

Introduction

Basic Properties and Identification

Lithium dichromate is an inorganic compound with the chemical formula Li₂Cr₂O₇. It is characterized by its bright orange-red crystalline appearance and is recognized through several standard identifiers in chemical databases and regulations. The compound exists in both anhydrous and hydrated forms, with the hydrated form containing water molecules in its crystal structure.

Chemical Identifiers

Lithium dichromate can be identified through various standardized systems used in chemical classification:

Identifier Type	Value
Chemical Formula	Li₂Cr₂O₇
CAS Number	13843-81-7
EC Number	237-567-0
Chemical Registry Number	769198097084
IUPAC Name	Dilithium oxido-(oxido-dioxo-chromio)oxy-dioxo-chromium

Alternative Names and Synonyms

The compound is known by several synonyms in scientific literature and commercial applications:

• Chromic acid (H₂Cr₂O₇), dilithium salt

• Chromium lithium oxide (Cr₂Li₂O₇)

• Dilithium dichromate

• Lithium dichromate(VI)

• Lithium dichromate(VI) (Li₂Cr₂O₇)

Physical and Chemical Properties

Lithium dichromate exhibits distinctive physical and chemical characteristics that determine its behavior in various applications and environmental contexts.

Physical Properties

The compound is a crystalline solid with a bright orange-red color. It is highly soluble in water, which contributes to its utility in aqueous chemical reactions. This high solubility distinguishes it from some other dichromate compounds that might have lower solubility profiles.

Chemical Reactivity

Lithium dichromate serves as a strong oxidizing agent, facilitating reactions that involve the oxidation of organic compounds. This property makes it valuable in synthetic organic chemistry and analytical applications. The dichromate ion (Cr₂O₇²⁻) can accept electrons from other substances, oxidizing them while being reduced to chromium(III) ions (Cr³⁺).

Hygroscopic Properties

The compound exhibits hygroscopic behavior, meaning it readily absorbs moisture from the air. This property can affect its stability and reactivity in storage and use. Proper storage conditions are necessary to maintain the compound's integrity and performance in chemical applications.

Synthesis and Production

The production of lithium dichromate typically involves controlled chemical reactions under specific conditions to ensure product purity and yield.

Laboratory Synthesis

In laboratory settings, lithium dichromate can be synthesized through the reaction of lithium hydroxide with dichromic acid. The general reaction proceeds as follows:

2LiOH + H₂Cr₂O₇ → Li₂Cr₂O₇ + 2H₂O

This reaction typically takes place in an aqueous medium, with the resulting product crystallized to obtain the desired form.

Industrial Production

On an industrial scale, the production methods are similar but implemented with greater attention to efficiency, yield, and quality control. These processes are carefully controlled to ensure consistent product specifications and to minimize environmental impact and safety hazards associated with chromium compounds.

Applications in Research and Industry

Lithium dichromate finds application in various scientific and industrial contexts due to its specific chemical properties.

Chemical Research Applications

As an oxidizing agent, lithium dichromate is valuable in organic synthesis reactions, particularly those involving the oxidation of alcohols to aldehydes or ketones. It can also facilitate the conversion of primary alcohols to carboxylic acids. Its predictable reactivity makes it useful in analytical chemistry procedures, including titrations.

Industrial Applications

In industrial settings, lithium dichromate serves several functions:

• Electroplating processes, where its oxidizing properties are utilized

• Production of other lithium compounds through chemical transformations

• Manufacturing of specialized glass and ceramics, where it may contribute to specific material properties

Comparison with Other Dichromate Compounds

Lithium dichromate shares similarities with other dichromate compounds but also possesses unique characteristics due to the presence of lithium ions.

Comparative Properties

Property	Lithium Dichromate	Sodium Dichromate	Potassium Dichromate
Chemical Formula	Li₂Cr₂O₇	Na₂Cr₂O₇	K₂Cr₂O₇
Appearance	Orange-red crystalline solid	Red-orange crystalline solid	Bright orange-red crystalline solid
Water Solubility	Highly soluble	Highly soluble	Moderately soluble
Oxidizing Capacity	Strong	Strong	Strong
Industrial Usage	Less common	Very common	Common

Unique Characteristics

The presence of lithium ions in lithium dichromate imparts specific characteristics that distinguish it from other dichromate compounds. These include differences in solubility patterns, crystalline structure, and potentially reaction kinetics in certain applications. The smaller ionic radius of lithium compared to sodium or potassium affects the compound's crystal lattice and can influence its behavior in chemical reactions.

Research Findings and Market Analysis

Scientific research and market analysis provide insights into the current and future positioning of lithium dichromate in chemical applications and markets.

Scientific Research

Research on lithium dichromate continues to explore its reactivity, applications in catalysis, and potential role in developing new materials. Studies have focused on:

• Optimizing reaction conditions for specific oxidation processes

• Understanding the toxicological mechanisms of chromium compounds

• Developing safer handling and disposal methods